4-(4-fluorophenoxy)benzenesulfonic Acid

• Molecular Formula: C12H9FO4S
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 4-(4-fluorophenoxy)benzenesulfonic acid
• InChI: InChI=1S/C12H9FO4S/c13-9-1-3-10(4-2-9)17-11-5-7-12(8-6-11)18(14,15)16/h1-8H,(H,14,15,16)
• InChI Key: WRHVOZDHNZPGNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC=C(C=C2)S(=O)(=O)O)F

Description

4-(4-fluorophenoxy)benzenesulfonic Acid is a useful research compound. Its molecular formula is C12H9FO4S and its molecular weight is 268.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-fluorodiphenyl ether 1b (1.00 g, 5.31 mmol) in dry CH2Cl2 (30 mL) under an argon atmosphere at 0° C., was added chlorosulphonic acid (0.35 mL, 5.31 mmol). The reaction mixture was stirred for 2 h at 0° C. The solvent was evaporated at room temperature and the residue dried overnight under vacuum to give the corresponding 4-(4-fluorophenoxy)benzenesulphonic acid (2b) as a pale-pink hygroscopic solid.

Synthesis routes and methods II

Procedure details

To a slurry of 47.43 g (0.131 mol) of 4-(4-fluorophenoxy)benzenesulfonic acid 4-fluorophenyl ester in 475 mL of ethanol was added 13.09 g (0.327 mol, 2.5 equivalents) of sodium hydroxide pellets. This mixture was heated at reflux for three hours and stirred overnight at room temperature. The resulting solids were filtered yielding 37.16 g (98%) of 4-(4-fluorophenoxy)benzenesulfonic acid, sodium salt.